Cas no 17873-01-7 (Trimethoxy(p-tolyl)silane)

Trimethoxy(p-tolyl)silane is an organosilane compound featuring a p-tolyl group bonded to a silicon atom with three methoxy substituents. This structure imparts reactivity with hydroxylated surfaces, making it valuable as a coupling agent in coatings, adhesives, and composites. The methoxy groups hydrolyze readily, forming silanol intermediates that condense with substrates or other silanes, enhancing adhesion and interfacial properties. The aromatic p-tolyl moiety contributes to thermal stability and compatibility with organic matrices. Its applications include surface modification of fillers, glass fibers, and metals, as well as use in sol-gel processes. The compound is handled under anhydrous conditions due to its moisture sensitivity.

Trimethoxy(p-tolyl)silane structure

Product Name:Trimethoxy(p-tolyl)silane

CAS No:17873-01-7

MF:C₁₀H₁₆O₃Si

MW:212.317744255066

MDL:MFCD00048020

CID:122606

PubChem ID:87561043

Update Time:2025-05-28

Trimethoxy(p-tolyl)silane Chemical and Physical Properties

Names and Identifiers

- Trimethoxy(p-tolyl)silane
- p-Tolyl Trimethoxysilane
- Benzene,1-methyl-4-(trimethoxysilyl)-
- trimethoxy-(4-methylphenyl)silane
- 4-MeC6H4Si(OMe)3
- 4-methylphenyltrimethoxysilane
- 4-tolyl trimethoxysilane
- p-Tolytrimethoxysilane
- p-Trimethoxysilyltoluene
- trimethoxy(4-methylphenyl)silane
- 1-Methyl-4-trimethoxysilylbenzene
- p-Methylphenyltrimethoxysilane
- p-Tolyltrimethoxysilane
- FS-5207
- 17873-01-7
- AKOS015851026
- FT-0637618
- D92614
- T2560
- DTXSID40375284
- A881376
- MFCD00048020
- 2-METHYL-3,5-DIBROMOBENZOICACID
- Benzene, 1-methyl-4-(trimethoxysilyl)-
- C10H16O3Si
- SCHEMBL106097
- CS-0187706
- DB-044342
- XQEGZYAXBCFSBS-UHFFFAOYSA-N
- MDL： MFCD00048020
- Inchi： 1S/C10H16O3Si/c1-9-5-7-10(8-6-9)14(11-2,12-3)13-4/h5-8H,1-4H3
- InChI Key： XQEGZYAXBCFSBS-UHFFFAOYSA-N
- SMILES： [Si](C1C=CC(C)=CC=1)(OC)(OC)OC

Computed Properties

Exact Mass: 212.08700
Monoisotopic Mass: 212.087
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 27.7A^2

Experimental Properties

Density: 1.01
Boiling Point: 143°C/20mmHg(lit.)
Flash Point: 77 ºC
Refractive Index: 1.4726
PSA: 27.69000
LogP: 1.08010

Trimethoxy(p-tolyl)silane Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
TSCA：No
Storage Condition：0-10°C
Risk Phrases：R36/37/38

Trimethoxy(p-tolyl)silane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	S16650-10g	p-Tolytrimethoxysilane	17873-01-7	95.1%	10g	￡66.00	2022-02-28
Fluorochem	S16650-50g	p-Tolytrimethoxysilane	17873-01-7	95.1%	50g	￡258.00	2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T833888-200mg	p-Tolyl Trimethoxysilane	17873-01-7	95%	200mg	￥41.00	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T833888-1g	p-Tolyl Trimethoxysilane	17873-01-7	95%	1g	￥152.00	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T833888-5g	p-Tolyl Trimethoxysilane	17873-01-7	95%	5g	￥510.00	2022-09-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P48910-1g	Trimethoxy(p-tolyl)silane	17873-01-7		1g	¥148.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P48910-25g	Trimethoxy(p-tolyl)silane	17873-01-7		25g	¥1308.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P48910-5g	Trimethoxy(p-tolyl)silane	17873-01-7		5g	¥438.0	2021-09-08
abcr	AB129316-5 g	p-Tolyltrimethoxysilane, 95%; .	17873-01-7	95%	5 g	€50.40	2023-07-20
abcr	AB129316-25 g	p-Tolyltrimethoxysilane, 95%; .	17873-01-7	95%	25 g	€169.50	2023-07-20